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Compound of Interest

Compound Name: Methoxyurea

Cat. No.: B1295109 Get Quote

CAS Number: 3272-27-3

This technical guide provides a comprehensive overview of Methoxyurea, a compound of

interest for researchers in drug development and the chemical sciences. Due to the limited

availability of detailed experimental data for Methoxyurea, this document also draws

comparisons with its close structural analog, Hydroxyurea, a well-established

chemotherapeutic agent. This approach aims to provide a broader context for understanding

Methoxyurea's potential properties and mechanisms while clearly delineating established data

from extrapolated information.

Chemical and Physical Properties
Quantitative data for Methoxyurea is primarily based on computational models, with a notable

absence of experimentally determined values in publicly accessible literature. The following

tables summarize the available information for Methoxyurea and provide a comparison with

experimentally verified data for Hydroxyurea.

Table 1: Chemical Identifiers and Properties of Methoxyurea
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Property Value Source

CAS Number 3272-27-3 [1]

Molecular Formula C2H6N2O2 [1]

IUPAC Name Methoxyurea PubChem

Synonyms
N-Methoxyurea, Urea,

methoxy-
[2]

Molecular Weight 90.08 g/mol [1]

Table 2: Computed Physical Properties of Methoxyurea

Property Value Source

Melting Point 320.38 K (47.23 °C) Cheméo (Calculated)[3]

Boiling Point 444.15 K (171.0 °C) Cheméo (Calculated)

Water Solubility (log10WS) -0.11 mol/L Cheméo (Calculated)

Octanol/Water Partition

Coefficient (logPoct/wat)
-0.784 Cheméo (Calculated)

Density 1.161 g/cm³

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of Methoxyurea (CAS 3272-27-3) are not

readily available in the surveyed literature. General synthesis routes for urea derivatives may

be applicable, but specific reaction conditions, yields, and purification methods for

Methoxyurea have not been published.

Similarly, specific experimental protocols detailing the use of Methoxyurea in biological or

chemical assays are scarce. Researchers interested in working with this compound may need

to adapt protocols from studies on analogous compounds like Hydroxyurea, with the

understanding that optimization will be necessary.
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Biological Activity and Mechanism of Action
There is conflicting information regarding the biological activity of Methoxyurea. Some sources

describe it as a chemotherapy drug that functions by inhibiting DNA synthesis, similar to

Hydroxyurea. It has also been suggested as a potential regulator of nitric oxide (NO) donors,

with applications in sickle cell disease research.

However, it is crucial to note that at least one study has reported that Methoxyurea had no

effect on thymidine uptake in HeLa cells, which contradicts the hypothesis that it acts as a

direct inhibitor of DNA synthesis. This suggests that its mechanism of action may be distinct

from that of Hydroxyurea.

The Putative (Hydroxyurea-based) Signaling Pathway
Given the extensive research on Hydroxyurea and its proposed similarity to Methoxyurea,

understanding its mechanism of action can provide a valuable, albeit hypothetical, framework.

Hydroxyurea is known to inhibit ribonucleotide reductase, an enzyme essential for converting

ribonucleotides to deoxyribonucleotides, thereby depleting the pool of dNTPs necessary for

DNA replication and repair. This inhibition of DNA synthesis can induce cell cycle arrest and

apoptosis.

One of the key signaling pathways activated in response to DNA damage and replicative stress

is the p53 signaling pathway. The following diagram illustrates a simplified representation of

this pathway, which may be relevant if Methoxyurea's mode of action involves DNA damage.
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p53 signaling pathway activated by DNA damage.

Disclaimer: This diagram illustrates the mechanism of action of Hydroxyurea. Due to limited

specific data, it is presented here as a potential, but unconfirmed, pathway for Methoxyurea.

Conclusion and Future Directions
Methoxyurea is a chemical compound with potential applications in chemotherapy and as a

research tool. However, there is a significant lack of experimentally validated data regarding its

physical properties, synthesis, and biological mechanism of action. The conflicting reports on

its effect on DNA synthesis underscore the need for further investigation to elucidate its precise

cellular effects.

Future research should focus on:

Developing and publishing a reliable synthetic protocol for Methoxyurea.

Experimentally determining its key physical and chemical properties.

Conducting detailed in vitro and in vivo studies to clarify its mechanism of action and validate

its potential as a therapeutic agent.
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Researchers are advised to exercise caution when interpreting the currently available data and

to consider the information on Hydroxyurea as a comparative reference rather than a direct

substitute.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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